Cas no 1805956-57-3 (3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1805956-57-3
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4834465
• Update Time: 2025-05-26

3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C8H4F3IN2O5/c9-8(10,11)19-7-6(12)3(1-5(15)16)4(2-13-7)14(17)18/h2H,1H2,(H,15,16)
• InChI Key： SNHFJTINERJRRQ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1CC(=O)O)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid

Professional Introduction to 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1805956-57-3)

3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid, with the CAS number 1805956-57-3, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, which is renowned for its diverse applications in medicinal chemistry due to its versatile pharmacophoric properties. The structural features of this molecule, particularly the presence of an iodo substituent, a nitro group, and a trifluoromethoxy moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its potential utility as a building block for the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their role in modulating biological pathways, and modifications at specific positions on the pyridine ring can significantly alter the pharmacological properties of the resulting compounds. In particular, the iodo group provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are commonly employed in drug discovery to introduce complexity and diversity into molecular structures.

The nitro group not only contributes to the electronic properties of the molecule but also serves as a site for reduction to an amine or diazotization to form azides, both of which are pivotal transformations in medicinal chemistry. Furthermore, the trifluoromethoxy substituent introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in many drug candidates. These features collectively make 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid a compelling candidate for further exploration in synthetic chemistry and drug development.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory and immunological pathways. Pyridine-based compounds have shown promise in this area, with several derivatives being investigated for their potential to inhibit key enzymes and receptors involved in inflammation. For instance, studies have demonstrated that certain pyridine nitro compounds can selectively target cyclooxygenase (COX) enzymes, which are central mediators of pain and inflammation. The structural motif present in 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid aligns well with this trend, suggesting its potential as a lead compound or intermediate for novel anti-inflammatory agents.

The role of fluorinated compounds in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. The trifluoromethoxy group in this compound is expected to contribute to these desirable characteristics, making it an attractive scaffold for further derivatization. Additionally, fluorine atoms can influence the electronic distribution of the molecule, potentially enhancing binding interactions with biological targets such as enzymes and receptors.

Synthetic methodologies have also seen significant advancements, particularly in the area of transition-metal-catalyzed reactions. The presence of the iodo group in 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid opens up possibilities for palladium-catalyzed cross-coupling reactions with various organic halides or arylboronic acids. These reactions are widely used in pharmaceutical synthesis to construct complex heterocyclic frameworks efficiently. For example, Suzuki-Miyaura coupling could be employed to introduce aryl groups at different positions on the pyridine ring, thereby generating a library of derivatives with tailored biological activities.

The nitro group present in the molecule can also be subjected to selective functionalization strategies. Reduction of the nitro group to an amine using catalytic hydrogenation or chemical reductants like iron powder or sodium borohydride can yield valuable intermediates for further derivatization. Alternatively, diazotization followed by nucleophilic substitution can introduce diverse functional groups at the position adjacent to the nitro group. These transformations are crucial for generating structural diversity during hit-to-lead optimization campaigns.

The pharmaceutical industry has increasingly recognized the importance of fluorinated pyridines as key components in drug design. Compounds containing these motifs have been associated with improved pharmacological profiles due to their ability to enhance binding affinity and metabolic stability. The combination of an iodo substituent, a nitro group, and a trifluoromethoxy moiety makes 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid a particularly interesting candidate for further investigation. Its structural features suggest potential applications not only as an intermediate but also as an active pharmaceutical ingredient (API) or key building block for novel therapeutics.

In conclusion, 3-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805956-57-3) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural composition, featuring an iodo group, a nitro group, and a trifluoromethoxy moiety, positions it as a versatile intermediate for synthesizing complex bioactive molecules. The compound's suitability for various synthetic transformations underscores its importance as a tool in medicinal chemistry efforts aimed at discovering novel therapeutic agents targeting inflammatory and immunological pathways.